Cas no 1597781-24-2 (methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate
• CAS No: 1597781-24-2
• MF: C₇H₅BrN₂O₂
• MW: 229.030800580978
• CID: 4607503
• PubChem ID: 75176175
• Update Time: 2025-10-29

methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate
• AKOS022193559
• CK-0723
• SB63800
• 1597781-24-2
• G71378
• MFCD28016142
• Methyl4-bromo-5-cyano-1H-pyrrole-2-carboxylate
• methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate

• Inchi： 1S/C7H5BrN2O2/c1-12-7(11)5-2-4(8)6(3-9)10-5/h2,10H,1H3
• InChI Key： ZPZONPWQSYVMFI-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(Br)C=C1C(OC)=O

Computed Properties

• Exact Mass: 227.95344g/mol
• Monoisotopic Mass: 227.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.9Ų

Additional information on methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate

Professional Introduction to Methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate (CAS No. 1597781-24-2)

Methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate (CAS No. 1597781-24-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both bromo and cyano functional groups, along with the pyrrole core, makes it a versatile building block for further chemical modifications and applications.

The molecular structure of methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate consists of a pyrrole ring substituted at the 4-position with a bromine atom and at the 5-position with a cyano group. The carboxylate moiety at the 2-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This structural configuration not only enhances its reactivity but also opens up numerous possibilities for its use in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing nitrogen atoms within their rings, due to their diverse biological activities. Pyrrole derivatives are known for their potential applications in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. The specific substitution pattern of methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of small-molecule inhibitors. Researchers have utilized methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate to develop novel agents that target specific enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. These findings highlight the potential of methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate as a key intermediate in oncology research.

The bromo and cyano groups in the molecule are particularly important from a synthetic chemistry perspective. The bromine atom can be readily exchanged with other nucleophiles through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or amino groups. Similarly, the cyano group can be transformed into other functional groups like carboxylic acids or amides through various chemical transformations. These reactivities make methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate a valuable tool for constructing complex molecular architectures.

Recent advancements in computational chemistry have also contributed to the understanding of how methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate behaves in different chemical environments. Molecular modeling studies have helped researchers predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. These computational approaches are increasingly being used to guide experimental design and optimize synthetic routes.

The pharmaceutical industry has taken notice of the promising properties of methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate. Several companies are currently exploring its use in developing new drugs targeting various therapeutic areas. The compound's ability to serve as a versatile intermediate has made it a focal point in medicinal chemistry research. By leveraging its unique structural features, scientists are hoping to discover novel therapeutic agents that address unmet medical needs.

In conclusion, methyl 4-bromo-5-cyano-1H-pyrrole-2-carboxylate (CAS No. 1597781-24-2) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features and reactivities make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.